N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-3-(phenylthio)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-3-(phenylthio)propanamide, also known as MPPT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. MPPT is a piperidine-based compound that has been synthesized through a multi-step process.
Scientific Research Applications
Aromatase Inhibition
Research into aromatase inhibitors has explored derivatives of N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-3-(phenylthio)propanamide for their potential in treating hormone-dependent breast cancer. These compounds have shown to inhibit estrogen biosynthesis effectively, presenting a possible avenue for breast cancer therapy. The compounds displayed stronger inhibition of human placental aromatase in vitro compared to aminoglutethimide, a drug used for breast cancer treatment, making them promising candidates for further investigation (Hartmann & Batzl, 1986).
Gastric Acid Antisecretory Activity
Another study focused on the synthesis of N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-3-(phenylthio)propanamide derivatives to evaluate their activity against histamine-induced gastric acid secretion. These compounds demonstrated significant antisecretory activity, with one derivative showing the most potent activity, suggesting potential applications in treating conditions related to gastric acid overproduction (Ueda et al., 1991).
Intramolecular Pyridine-Based Frustrated Lewis Pairs
In the field of chemistry, N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-3-(phenylthio)propanamide derivatives have been utilized in studies on intramolecular pyridine-based frustrated Lewis pairs. These studies contribute to our understanding of molecular interactions and reactivity, offering insights into novel chemical synthesis approaches and potential applications in catalysis (Körte et al., 2015).
Antimycobacterial Activity
The compound and its derivatives have also been studied for their antimycobacterial properties. A particular study described the synthesis and evaluation of spiro-piperidin-4-ones for activity against Mycobacterium tuberculosis, with some compounds showing promising results. This research opens up potential therapeutic avenues for tuberculosis treatment (Kumar et al., 2008).
properties
IUPAC Name |
N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]-3-phenylsulfanylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3OS/c1-17-15-19(7-11-22-17)24-12-8-18(9-13-24)16-23-21(25)10-14-26-20-5-3-2-4-6-20/h2-7,11,15,18H,8-10,12-14,16H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGYKJOSRHCJFPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=C1)N2CCC(CC2)CNC(=O)CCSC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-3-(phenylthio)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.